Cas no 946283-11-0 (N,N,6-trimethyl-2-4-(naphthalene-2-sulfonyl)piperazin-1-ylpyrimidin-4-amine)

• Product Name: N,N,6-trimethyl-2-4-(naphthalene-2-sulfonyl)piperazin-1-ylpyrimidin-4-amine
• CAS No: 946283-11-0
• MF: C₂₁H₂₅N₅O₂S
• MW: 411.52050280571
• CID: 6352172
• PubChem ID: 27478019
• Update Time: 2025-11-02

N,N,6-trimethyl-2-4-(naphthalene-2-sulfonyl)piperazin-1-ylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,N,6-trimethyl-2-4-(naphthalene-2-sulfonyl)piperazin-1-ylpyrimidin-4-amine
• N,N,6-trimethyl-2-(4-naphthalen-2-ylsulfonylpiperazin-1-yl)pyrimidin-4-amine
• AKOS021638764
• 946283-11-0
• F2076-0224
• N,N,6-trimethyl-2-(4-(naphthalen-2-ylsulfonyl)piperazin-1-yl)pyrimidin-4-amine
• N,N,6-trimethyl-2-[4-(naphthalene-2-sulfonyl)piperazin-1-yl]pyrimidin-4-amine

• Inchi： 1S/C21H25N5O2S/c1-16-14-20(24(2)3)23-21(22-16)25-10-12-26(13-11-25)29(27,28)19-9-8-17-6-4-5-7-18(17)15-19/h4-9,14-15H,10-13H2,1-3H3
• InChI Key： YXSZGKULPPVXEE-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(N1CCN(C2N=C(C)C=C(N(C)C)N=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 411.17289623g/mol
• Monoisotopic Mass: 411.17289623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on N,N,6-trimethyl-2-4-(naphthalene-2-sulfonyl)piperazin-1-ylpyrimidin-4-amine

Comprehensive Overview of N,N,6-trimethyl-2-4-(naphthalene-2-sulfonyl)piperazin-1-ylpyrimidin-4-amine (CAS No. 946283-11-0)

N,N,6-trimethyl-2-4-(naphthalene-2-sulfonyl)piperazin-1-ylpyrimidin-4-amine (CAS No. 946283-11-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonylated piperazine-pyrimidine derivatives, which are known for their diverse biological activities and utility in drug discovery. Researchers and industry professionals are increasingly interested in this molecule for its potential role in kinase inhibition and signal transduction modulation, making it a subject of ongoing scientific investigation.

The molecular structure of N,N,6-trimethyl-2-4-(naphthalene-2-sulfonyl)piperazin-1-ylpyrimidin-4-amine combines a pyrimidine core with a naphthalene sulfonyl moiety, linked through a piperazine bridge. This arrangement provides distinct electronic and steric properties that influence its reactivity and binding characteristics. The presence of methyl groups at the N,N and 6-positions enhances the compound's stability and lipophilicity, factors that are crucial for its potential pharmacokinetic profile. These structural attributes make it particularly valuable for medicinal chemistry applications, where researchers explore its interactions with biological targets.

Recent studies have highlighted the potential of N,N,6-trimethyl-2-4-(naphthalene-2-sulfonyl)piperazin-1-ylpyrimidin-4-amine in addressing challenges related to drug resistance and selective targeting. With the growing emphasis on precision medicine, this compound's ability to modulate specific pathways without broad-spectrum effects makes it a promising candidate for further development. Its relevance is further amplified by the current focus on small-molecule therapeutics, where compounds with well-defined mechanisms are highly sought after.

From a synthetic chemistry perspective, the preparation of N,N,6-trimethyl-2-4-(naphthalene-2-sulfonyl)piperazin-1-ylpyrimidin-4-amine involves multi-step organic transformations, including sulfonylation, amination, and heterocycle formation. These processes require careful optimization to achieve high yields and purity, which are critical for research and potential scale-up. The compound's synthetic accessibility has been a topic of discussion in organic chemistry forums, with researchers sharing protocols to improve efficiency and reduce byproducts.

The commercial availability of N,N,6-trimethyl-2-4-(naphthalene-2-sulfonyl)piperazin-1-ylpyrimidin-4-amine (CAS No. 946283-11-0) has expanded in recent years, driven by demand from pharmaceutical companies and academic laboratories. Suppliers often provide this compound with detailed analytical data, including HPLC and NMR spectra, to ensure quality and reproducibility. This transparency is essential for researchers who rely on consistent materials for their experiments, particularly in high-throughput screening and structure-activity relationship studies.

Looking ahead, the future of N,N,6-trimethyl-2-4-(naphthalene-2-sulfonyl)piperazin-1-ylpyrimidin-4-amine appears promising, with potential applications extending beyond its current uses. Innovations in drug delivery systems and combinatorial chemistry may unlock new opportunities for this versatile molecule. As the scientific community continues to explore its properties, this compound is likely to remain a valuable tool in the ongoing quest for novel therapeutic agents and chemical probes.